Cas no 867359-85-1 (1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester)
867359-85-1 structure
Product Name:1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
CAS No:867359-85-1
MF:C11H22N2O3
MW:230.303983211517
CID:718938
PubChem ID:735736
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
- 1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl...
- TERT-BUTYL 4-(2-HYDROXYETHYL)PIPERAZINE-1-CARBOXYLATE
- tert-Butyl 4-(2-hydroxyethyl)tetrahydro-1(2H)-pyrazinecarboxylate
- VRXIOAYUQIITBU-UHFFFAOYSA-N
- 4-(2-hydroxy-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
- CA-0884
- 1-Piperazinecarboxylic acid, 4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(2-hydroxyethyl)-1-piperazinecarboxylate
- FT-0680880
- AKOS005072151
- CDA27924
- SY020151
- 4-(2-hydroxyethyl)-piperazine-1-carboylic acid tert-butyl ester
- 1-Boc-4-(2-hydroxyethyl)piperazine, 97%
- 1-Boc-4-(2-hydroxyethyl-d4)piperazine
- 1-tert-Butyloxy carbonyl-4-hydroxyethyl piperazine
- tert-butyl-4-(2-hydroxyethyl)-piperazine-1-carboxylate
- tert-butyl4-(2-hydroxyethyl)tetrahydro-1(2h)-pyrazinecarboxylate
- 1-Boc-4-(2-hydroxyethyl)-piperazine
- 4-(2-hydroxyethyl)piperazine-1-carboxylic acid tert-butyl ester
- 867359-85-1
- tert-butyl 4-(2-hydroxyethyl)-1piperazinecarboxylate
- CS-W009135
- 1-N-Boc-4-(2-Hydroxyethyl)piperazine
- 77279-24-4
- 2-(4-tert-butoxycarbonylpiperazin-1-yl)ethanol
- N-Boc-4-hydroxyethylpiperazine
- 2-[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]ethanol
- 1-Boc-4-(2-hydroxyethyl)piperazine
- 1,1-Dimethylethyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- DTXSID20352816
- AC-12711
- J-524596
- SCHEMBL39756
- t-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- 1-tert-butoxycarbonyl-4-(2-hydroxyethyl)piperazine
- EN300-155043
- MFCD00728947
- FT-0641643
- AMY5270
-
- Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-12(5-7-13)8-9-14/h14H,4-9H2,1-3H3
- InChI Key: VRXIOAYUQIITBU-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCO)CC1)=O
Computed Properties
- Exact Mass: 230.16304257g/mol
- Monoisotopic Mass: 230.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53Ų
Experimental Properties
- Melting Point: 41-43°
- PSA: 53.01000
- LogP: 0.40720
1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Security Information
- HazardClass:IRRITANT
1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
867359-85-1 (1-Piperazinecarboxylicacid, 4-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester) Related Products
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